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Compound of Interest

Compound Name: Methyl 2-acetoxypropanoate

Cat. No.: B1619064

An In-depth Technical Guide to Methyl 2-acetoxypropanoate

This technical guide provides a comprehensive overview of the chemical compound methyl 2-
acetoxypropanoate, tailored for researchers, scientists, and professionals in drug
development. The document details its chemical structure, formula, physical and chemical
properties, and provides a theoretical framework for its synthesis.

Chemical Identity and Structure

Methyl 2-acetoxypropanoate is an organic compound classified as a methyl ester of 2-
acetoxypropanoic acid.

Chemical Formula: CeéH1004[1]

IUPAC Name: methyl 2-acetyloxypropanoate[1]
Synonyms:

o Methyl 2-acetoxypropionate[2]

» Propanoic acid, 2-(acetyloxy)-, methyl ester
Key Identifiers:

e CAS Number: 6284-75-9[1]
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e PubChem CID: 221165[1]

e SMILES: CC(C(=0)OC)OC(=0)CJ[1]
Molecular Weight: 146.14 g/mol [1]
Chemical Structure:

The structure of methyl 2-acetoxypropanoate features a propanoate backbone with an
acetoxy group at the second carbon and a methyl ester at the carboxyl group.

(A) 2D Structure

(B) 3D Conformer #.3D structure of Methyl 2-acetoxypropanoate

Physicochemical Properties

A summary of the key physical and chemical properties of methyl 2-acetoxypropanoate is
presented in the table below. This data is essential for handling, storage, and application of the
compound in a laboratory setting.
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Property Value Source
Molecular Weight 146.14 g/mol [1]
Boiling Point 172.4°C at 760 mmHg [3]
Density 1.083 g/cm3 [3]
Refractive Index 1.408 [3]
Flash Point 77.2°C [3]
Water Solubility 81.2 g/L at 25°C [2]
LogP 0.111 [3]

Synthesis Pathway

The synthesis of methyl 2-acetoxypropanoate can be conceptually understood as a two-step
process involving the esterification of lactic acid followed by acetylation. This pathway is a
common method for the laboratory preparation of this and similar compounds.

Theoretical Experimental Protocol

Step 1: Esterification of Lactic Acid
e Reaction Setup: Combine lactic acid with an excess of methanol in a round-bottom flask.
o Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid.

o Reflux: Heat the mixture to reflux for several hours to drive the esterification reaction to
completion, forming methyl lactate.

o Workup: After cooling, neutralize the excess acid with a mild base (e.g., sodium bicarbonate
solution).

o Extraction: Extract the methyl lactate from the aqueous solution using a suitable organic
solvent (e.qg., diethyl ether).
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 Purification: Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate), filter,
and remove the solvent under reduced pressure. The crude methyl lactate can be further
purified by distillation.

Step 2: Acetylation of Methyl Lactate

e Reaction Setup: Dissolve the purified methyl lactate in a suitable solvent, such as
dichloromethane or pyridine.

» Reagent Addition: Slowly add acetic anhydride to the solution at a controlled temperature
(typically 0°C to room temperature).

e Reaction Time: Allow the reaction to proceed for several hours until completion, which can
be monitored by thin-layer chromatography (TLC).

e Quenching: Quench the excess acetic anhydride by the slow addition of water.

o Extraction: Extract the desired product, methyl 2-acetoxypropanoate, into an organic
solvent.

e Washing: Wash the organic layer sequentially with a dilute acid solution, a saturated sodium
bicarbonate solution, and brine to remove impurities.

o Final Purification: Dry the organic layer, remove the solvent, and purify the final product by
distillation under reduced pressure.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the synthesis process.
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Caption: Synthesis workflow for methyl 2-acetoxypropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Methyl 2-acetoxypropanoate chemical structure and
formula.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619064#methyl-2-acetoxypropanoate-chemical-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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